![molecular formula C9H20N2 B1471676 1-[(Tert-butylamino)methyl]cyclobutan-1-amine CAS No. 1501090-64-7](/img/structure/B1471676.png)
1-[(Tert-butylamino)methyl]cyclobutan-1-amine
Overview
Description
1-(Tert-butylamino)methylcyclobutan-1-amine (TBACB) is an organic compound belonging to the cyclobutane family. It is a colorless, odorless, and hygroscopic solid with a melting point of about 73 °C. TBACB is a relatively new compound and has recently been studied for its potential applications in organic synthesis and scientific research.
Mechanism of Action
The mechanism of action of 1-[(Tert-butylamino)methyl]cyclobutan-1-amine is not fully understood. However, it is believed that the compound acts as a nucleophile in organic synthesis reactions, attacking electrophilic centers on the substrates. This results in the formation of new bonds and the release of the products.
Biochemical and Physiological Effects
This compound has not been studied extensively for its biochemical and physiological effects. However, it is believed that the compound is non-toxic and has no adverse effects on humans or other organisms.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-[(Tert-butylamino)methyl]cyclobutan-1-amine in laboratory experiments is its low cost and easy availability. The compound is also relatively stable and can be stored for long periods of time without significant degradation. However, the compound is hygroscopic, meaning that it absorbs moisture from the air, which can cause it to decompose.
Future Directions
There are a number of potential future directions for the study of 1-[(Tert-butylamino)methyl]cyclobutan-1-amine. These include further research into its mechanism of action, its potential applications in organic synthesis and scientific research, and its biochemical and physiological effects. Additionally, further studies could be conducted to explore the use of this compound as a catalyst in the synthesis of other compounds. Finally, more research could be conducted to investigate the potential of this compound as a drug delivery system.
Scientific Research Applications
1-[(Tert-butylamino)methyl]cyclobutan-1-amine has been studied for its potential applications in organic synthesis and scientific research. It has been used as a reagent to synthesize a variety of compounds, including 2-methyl-1,3-dioxolane, 2-methyl-1,3-dioxane, and 1,3-dioxane-2-ylidenemethylcyclobutane. This compound has also been used as a catalyst in the synthesis of 1-alkyl-4-aryl-1,2,3-triazole derivatives.
Properties
IUPAC Name |
1-[(tert-butylamino)methyl]cyclobutan-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H20N2/c1-8(2,3)11-7-9(10)5-4-6-9/h11H,4-7,10H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IQWWNLMIZJNBSO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NCC1(CCC1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H20N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
156.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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